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Compound of Interest

Compound Name: Neodymium oxide

Cat. No.: B073724

An in-depth technical guide to the magnetic properties of Neodymium Oxide (Nd20s) at low
temperatures for researchers, scientists, and drug development professionals.

Introduction to Neodymium Oxide

Neodymium (III) oxide (Nd20s3) is a rare-earth sesquioxide that crystallizes in a trigonal
structure. At room temperature, it exhibits paramagnetic behavior.[1] However, as the
temperature is lowered to cryogenic levels, Nd2Os undergoes a phase transition to an
antiferromagnetically ordered state.[2][3] This transition and the associated magnetic properties
are governed by the 4f electrons of the Nd3* ions and their interaction with the crystalline
electric field (CEF). Understanding these low-temperature magnetic characteristics is crucial for
applications in various technological fields, including cryocooler systems and as a component
in high-performance permanent magnets when alloyed.[4]

Crystalline and Magnetic Structure

Nd20s3 adopts a trigonal crystal structure belonging to the space group P-3m1 (No. 164).[2] The
Nd3* ions form a stacked triangular lattice, a geometry known to be susceptible to magnetic
frustration.[2][3] Below a critical temperature, known as the Néel temperature (Tn), the
magnetic moments of the Nd3+ ions align in an antiparallel fashion, leading to a long-range
antiferromagnetic order.[2][3]

Neutron diffraction studies have been pivotal in elucidating this magnetic structure. The
ordering is characterized by a propagation vector of k = (1/2, 0, 1/2), which describes the
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periodicity of the magnetic arrangement relative to the crystallographic lattice.[2]

Quantitative Magnetic Data

The low-temperature magnetic properties of Nd2Os have been quantified through various
experimental techniques. The key parameters are summarized in the tables below.

Table 1: Core Magnetic Properties of Neodymium Oxide

Parameter Value Reference
Crystal Structure Trigonal, Space Group: P-3m1  [2]

Néel Temperature (Tn) 0.55 K (550 mK) [21[31[5]
Magnetic Ordering Antiferromagnetic [2][3]
Propagation Vector (k) (1/2, 0, 1/2) [2]

Weiss Temperature (Bcw) -23.7 () K [5]
Effective Magnetic Moment 3.64 (1) uB / Nd3* ion [5]
Anisotropy Easy-plane [2][3]

Table 2: Magnetic Susceptibility of Neodymium Oxide
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Temperature Range Fitting Model

Key Findings Reference

160 K - 350 K Curie-Weiss Law

Demonstrates
paramagnetic
[2]

behavior at higher

temperatures.

>50 K Curie-Weiss Law

Yields Bcw = -23.7 K,
indicating
antiferromagnetic
interactions, and an
effective moment of
3.64 UB.

Deviation from Curie-
< 25K )
Weiss

Deviation is attributed
to the thermal
depopulation of crystal
field levels and the
onset of magnetic

correlations.

Low Temperatures Anisotropic Behavior

Inverse magnetic
susceptibility (H/M)
shows a strong
dependence on the
orientation of the
applied magnetic field
(HLcvs.H

Table 3: Low-Temperature Specific Heat and Inelastic Neutron Scattering
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Temperature . ..
Measurement Observation Implication Reference
Range
Suggests the
o presence of
A significant .
magnetic
amount of _
) frustration and
N Around Tn (0.55 magnetic entropy
Specific Heat ) short-range [2][3]
K) is released )
i magnetic
above the Néel _
correlations
temperature. o
persisting above
Tn.
Indicates the
A magnetic presence of
excitation mode dynamic
Inelastic Neutron peaked at ~0.37 magnetic
] T>Thn _ _ [2][3]
Scattering meV persists to correlations well
temperatures into the
above 2Tn. paramagnetic
phase.
These levels
arise from the
Observation of splitting of the
flat modes Nd3* ground
Inelastic Neutron - (potential crystal state by the 5]

Scattering

field levels) near
3, 10, 30, and 60
meV.

crystal electric
field, which is
responsible for
the magnetic

anisotropy.

Experimental Protocols

The characterization of the low-temperature magnetic properties of Nd20s involves a suite of

specialized experimental techniques.
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Single Crystal Growth and Verification

o Method: Single crystals of Nd2Os are grown for detailed anisotropic studies.[2][3]

 Verification: The phase purity and quality of the crystals are confirmed using powder X-ray
diffraction (XRD) on pulverized samples and single-crystal neutron diffraction. Rietveld
refinement of the XRD data is used to confirm the P-3m1 crystal structure and determine
lattice parameters.[2]

Neutron Diffraction

¢ Objective: To determine the magnetic structure and ordering temperature.

 Instrumentation: Experiments are typically performed at a spallation neutron source (e.g.,
CORELLI instrument at SNS).[2]

o Methodology:

o Asingle crystal of Nd20s is mounted in a cryostat capable of reaching temperatures below
Tn (e.g., down to 0.25 K).[2]

o Diffraction patterns are collected at a temperature well above Tn (e.g., 12 K) to establish
the nuclear Bragg peaks.[2]

o The sample is cooled below Tn, and another diffraction pattern is collected.

o New reflections that appear only at low temperatures are identified as magnetic Bragg
peaks.[2]

o The positions of these magnetic peaks in reciprocal space are used to determine the
magnetic propagation vector, k.[2]

Magnetic Susceptibility Measurement

o Objective: To quantify the magnetic response to an applied field as a function of temperature
and orientation.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.osti.gov/servlets/purl/1651325
https://www.ornl.gov/publication/magnetism-nd2o3-single-crystals-near-neel-temperature
https://www.osti.gov/servlets/purl/1651325
https://www.osti.gov/servlets/purl/1651325
https://www.osti.gov/servlets/purl/1651325
https://www.osti.gov/servlets/purl/1651325
https://www.osti.gov/servlets/purl/1651325
https://www.osti.gov/servlets/purl/1651325
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Instrumentation: A SQUID (Superconducting Quantum Interference Device) magnetometer is
commonly used.

o Methodology:

o Asingle crystal is oriented with the desired crystallographic axis parallel to the applied
magnetic field.

o Magnetization (M) is measured as a function of temperature (T) at a constant applied
magnetic field (H).

o The magnetic susceptibility (x = M/H) is calculated.

o The experiment is repeated for different crystal orientations (e.g., with the field parallel and
perpendicular to the c-axis) to probe magnetic anisotropy.[2]

o The high-temperature portion of the inverse susceptibility (1/x) data is fitted to the Curie-
Weiss law to extract the Weiss temperature and effective magnetic moment.[2][5]

Specific Heat Calorimetry

» Objective: To measure the heat capacity as a function of temperature, particularly around the
magnetic phase transition.

+ Methodology: The heat capacity of a sample is measured in a cryostat at very low
temperatures. The magnetic contribution to the specific heat is isolated by subtracting the
lattice contribution (phonons), often estimated from measurements of a non-magnetic
isostructural analog (e.g., La20s). The integration of the magnetic specific heat (Cmag/T)
with respect to temperature allows for the calculation of the magnetic entropy change
associated with the ordering transition.

Visualizations: Workflows and Relationships
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Caption: Experimental workflow for characterizing the low-temperature magnetic properties of
Nd20s.
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Caption: Relationship between structure and low-temperature magnetic properties in Nd20s.

Conclusion

Neodymium oxide (Nd20s3) presents a clear example of lanthanide magnetism governed by
crystal electric field effects and exchange interactions. It remains paramagnetic at room
temperature and transitions to a long-range antiferromagnetic state below a Néel temperature
of 0.55 K.[2][3] Key characteristics at low temperatures include a strong easy-plane magnetic
anisotropy and the presence of significant magnetic correlations and entropy release above Tn,
which is indicative of magnetic frustration within its triangular lattice of Nd3* ions.[2][3] The
detailed characterization through neutron scattering and thermodynamic measurements
provides a comprehensive picture of its complex low-temperature magnetic behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. aemree.com [aemree.com]

e 2. osti.gov [osti.gov]

e 3. Magnetism of Nd203 single crystals near the Néel temperature | ORNL [ornl.gov]
e 4. Neodymium | Rare Earth Element, Uses & Properties | Britannica [britannica.com]
» 5. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [neodymium oxide magnetic properties at low
temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073724#neodymium-oxide-magnetic-properties-at-
low-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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